4-(dimethylsulfamoyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H17N3O4S2/c1-20(2)26(22,23)12-9-7-11(8-10-12)16(21)19-17-18-15-13(24-3)5-4-6-14(15)25-17/h4-10H,1-3H3,(H,18,19,21)
• InChI Key: XSIDMJFJOLVDRY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC=C3S2)OC
• Molecular Formula: C17H17N3O4S2
• Molecular Weight: 391.5 g/mol
• CAS No.: 313529-29-2

Description

4-(dimethylsulfamoyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C17H17N3O4S2 and its molecular weight is 391.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Photodynamic Therapy in Cancer Treatment

4-(dimethylsulfamoyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide shows potential in photodynamic therapy for cancer treatment. This is due to its role in the synthesis and characterization of zinc phthalocyanine derivatives, which have shown high singlet oxygen quantum yield and useful properties as photosensitizers. Such compounds are important in Type II photodynamic therapy mechanisms, offering promising avenues for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

2. Antimicrobial Properties

The compound's derivatives have been synthesized and evaluated for antimicrobial activities. This includes a focus on novel synthesis and the biological activity of various substituted derivatives, indicating the potential of these compounds in developing new antimicrobial agents (Badne, Swamy, Bhosale, & Kuberkar, 2011).

3. Corrosion Inhibition

Research has also explored the use of benzothiazole derivatives, related to this compound, as corrosion inhibitors. These compounds have shown effectiveness in protecting steel against corrosion in acidic environments, suggesting their potential application in materials science and engineering (Hu et al., 2016).